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(morpholino)methanone

CAS No.: 65003-28-3

Cat. No.: B1282165

Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction
(3,4-Dinitrophenyl)(morpholino)methanone is a synthetic organic compound featuring a

dinitrophenyl group linked to a morpholine moiety via a carbonyl bridge. The presence of the

dinitrophenyl group, a known hapten, suggests potential applications in immunology and

cancer research by modifying cellular components to elicit immune responses.[1] The

morpholine core is a common scaffold in bioactive compounds, known to enhance solubility

and modulate pharmacological properties.[2] Given its potential as a key intermediate in the

synthesis of active pharmaceutical ingredients, rigorous analytical characterization is

paramount to ensure its identity, purity, and stability.

This document provides a comprehensive guide to the analytical methods for the

characterization of (3,4-Dinitrophenyl)(morpholino)methanone, offering detailed protocols

and the scientific rationale behind the experimental choices.
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Physicochemical Properties (Predicted)
A summary of the predicted physicochemical properties of (3,4-Dinitrophenyl)
(morpholino)methanone is presented in the table below. These values are derived from

computational models and data from structurally similar compounds.

Property Value Source

Molecular Formula C₁₁H₁₁N₃O₅
PubChem CID: 220838 (for 4-

nitro isomer)

Molecular Weight 265.22 g/mol
PubChem CID: 220838 (for 4-

nitro isomer)

Appearance
Expected to be a yellow

crystalline solid

General knowledge of

dinitrophenyl compounds

Melting Point Not available; likely >150 °C Inferred from related structures

Solubility

Soluble in polar organic

solvents (e.g., Acetonitrile,

DMSO, DMF)

General chemical principles

Analytical Characterization Workflow
The comprehensive characterization of (3,4-Dinitrophenyl)(morpholino)methanone involves

a multi-technique approach to confirm its structure, purity, and thermal stability. The following

diagram illustrates the recommended analytical workflow.
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Figure 1. Analytical Workflow for (3,4-Dinitrophenyl)(morpholino)methanone Characterization
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Caption: A logical workflow for the comprehensive analysis of (3,4-Dinitrophenyl)
(morpholino)methanone.

Chromatographic Methods for Purity and Impurity
Profiling
Chromatographic techniques are essential for determining the purity of (3,4-Dinitrophenyl)
(morpholino)methanone and for identifying any process-related impurities or degradation

products.

High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is the primary method for assessing the purity of nitroaromatic

compounds.[3][4] The dinitrophenyl chromophore allows for sensitive detection at multiple

wavelengths. A reversed-phase method is proposed for optimal separation.

Protocol: HPLC-UV Analysis

Instrumentation:

HPLC system with a quaternary pump, autosampler, and dual-wavelength UV detector.

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). A Phenyl-Hexyl

column could also be considered for alternative selectivity due to potential π-π

interactions.[5]

Mobile Phase:

Solvent A: Deionized water with 0.1% formic acid.

Solvent B: Acetonitrile with 0.1% formic acid.

Gradient Elution:

A gradient elution is recommended to ensure the separation of potential impurities with a

wide range of polarities.
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Time (minutes) % Solvent B

0.0 30

15.0 80

17.0 80

17.1 30

20.0 30

Run Parameters:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

UV Detection: 254 nm (primary) and 210 nm (secondary).

Sample Preparation:

Accurately weigh approximately 10 mg of the sample and dissolve it in 10 mL of

acetonitrile to prepare a 1 mg/mL stock solution.

Further dilute the stock solution with the initial mobile phase composition (70:30

Water:Acetonitrile) to a final concentration of 0.1 mg/mL.

Filter the final solution through a 0.45 µm PTFE syringe filter before injection.[3]

Rationale: The C18 stationary phase provides excellent hydrophobic retention for the aromatic

rings. The acidic mobile phase ensures the morpholine nitrogen is protonated, leading to

sharper peaks. Acetonitrile is a common organic modifier that provides good peak shape and

resolution for nitroaromatic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful tool for identifying volatile and semi-volatile impurities. While dinitrophenyl

compounds can be thermally labile, a carefully optimized method can provide valuable

information.

Protocol: GC-MS Analysis

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (e.g., single quadrupole or time-of-

flight).

A low-to-mid polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25

mm x 0.25 µm).

GC Parameters:

Inlet Temperature: 250 °C (splitless injection).

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: 15 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Sample Preparation:
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Prepare a 1 mg/mL solution of the sample in a suitable solvent such as acetone or ethyl

acetate.

Rationale: The temperature program is designed to be gentle enough to prevent on-column

degradation while still allowing for the elution of the target compound and potential impurities.

EI at 70 eV will produce reproducible fragmentation patterns that can be compared to mass

spectral libraries for impurity identification.

Spectroscopic Methods for Structural Elucidation
Spectroscopic techniques are indispensable for confirming the chemical structure of the

synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

Protocol: ¹H and ¹³C NMR Analysis

Instrumentation:

NMR spectrometer operating at a minimum of 400 MHz for ¹H.

Sample Preparation:

Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent.[6][7]

Chloroform-d (CDCl₃) is a good starting choice due to its ability to dissolve a wide range of

organic compounds.[8] Deuterated dimethyl sulfoxide (DMSO-d₆) can be used if solubility

in CDCl₃ is limited.

Ensure the solution is homogeneous.

Data Acquisition:

¹H NMR: Acquire a standard one-dimensional proton spectrum. Key expected signals

include those for the aromatic protons on the dinitrophenyl ring and the methylene protons
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of the morpholine ring.

¹³C NMR: Acquire a proton-decoupled carbon spectrum. Expected signals will correspond

to the aromatic carbons, the carbonyl carbon, and the carbons of the morpholine ring.

Expected Chemical Shifts (Predicted):

Group ¹H Chemical Shift (ppm) ¹³C Chemical Shift (ppm)

Aromatic Protons 7.5 - 8.5 120 - 150

Morpholine Protons 3.5 - 4.0 40 - 70

Carbonyl Carbon - 165 - 175

Rationale: The specific chemical shifts and coupling patterns of the protons will confirm the

substitution pattern on the aromatic ring and the integrity of the morpholine ring. The ¹³C NMR

spectrum will verify the number of unique carbon environments in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.[9][10]

Protocol: FTIR Analysis

Instrumentation:

FTIR spectrometer.

Sample Preparation:

The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR)

accessory.

Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with

dry KBr powder and pressing it into a transparent disk.

Data Acquisition:
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Scan the sample over the range of 4000-400 cm⁻¹.

Expected Characteristic Absorption Bands:

Functional Group Wavenumber (cm⁻¹)

C=O (Amide) 1630 - 1680

Ar-NO₂ (asymmetric) 1500 - 1560

Ar-NO₂ (symmetric) 1345 - 1385

C-N (Amine) 1000 - 1250

C-O-C (Ether) 1070 - 1150

Ar C-H 3000 - 3100

Aliphatic C-H 2850 - 3000

Rationale: The presence of a strong absorption band in the carbonyl region, along with

characteristic bands for the nitro groups and the C-N and C-O-C bonds of the morpholine ring,

will provide strong evidence for the correct structure.

Thermal Analysis
Thermal analysis techniques are crucial for understanding the stability of the compound at

elevated temperatures, which is important for handling, storage, and formulation development.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature, indicating the

onset of thermal decomposition. The thermal decomposition of nitro compounds can be

energetic.[11]

Protocol: TGA Analysis

Instrumentation:

Thermogravimetric analyzer.
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Run Parameters:

Sample Size: 2-5 mg.

Heating Rate: 10 °C/min.

Temperature Range: 25 °C to 600 °C.

Atmosphere: Nitrogen at a flow rate of 20 mL/min.

Rationale: The TGA thermogram will reveal the temperature at which the compound begins to

decompose and the percentage of mass loss associated with decomposition. This information

is critical for assessing thermal stability.

Differential Scanning Calorimetry (DSC)
DSC measures the heat flow into or out of a sample as a function of temperature, allowing for

the determination of melting point, phase transitions, and decomposition exotherms.

Protocol: DSC Analysis

Instrumentation:

Differential scanning calorimeter.

Run Parameters:

Sample Size: 2-5 mg, sealed in an aluminum pan.

Heating Rate: 10 °C/min.

Temperature Range: 25 °C to a temperature just above the decomposition onset

determined by TGA.

Atmosphere: Nitrogen at a flow rate of 50 mL/min.

Rationale: The DSC thermogram will show an endothermic peak corresponding to the melting

of the crystalline solid, providing an accurate melting point. Any exothermic events following the

melt would indicate decomposition, and the energy released can be quantified.
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Conclusion
The analytical methods outlined in this application note provide a robust framework for the

comprehensive characterization of (3,4-Dinitrophenyl)(morpholino)methanone. By

employing a combination of chromatographic, spectroscopic, and thermal analysis techniques,

researchers can confidently verify the identity, purity, and stability of this compound, ensuring

its suitability for further research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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